3-Chloro-7,8-difluoroquinolin-4(1H)-one

• CAS No.: 1204810-01-4
• Molecular Formula: C9H4ClF2NO
• Molecular Weight: 215.584
• IUPAC Name: 3-chloro-7,8-difluoro-1H-quinolin-4-one
• InChI: InChI=1S/C9H4ClF2NO/c10-5-3-13-8-4(9(5)14)1-2-6(11)7(8)12/h1-3H,(H,13,14)
• InChI Key: IRPGSZUAMZWYRR-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C2=C1C(=O)C(=CN2)Cl)F)F
• Synonyms: 3-Chloro-7,8-difluoro-4-hydroxyquinoline

Description

3-Chloro-7,8-difluoroquinolin-4(1H)-one is a fluorinated quinolinone derivative characterized by a bicyclic aromatic core with chlorine and fluorine substituents at positions 3, 7, and 6. Quinolinones are pivotal in medicinal chemistry due to their structural versatility and bioactivity, particularly as kinase inhibitors, antimicrobial agents, or intermediates in drug synthesis .

Comparison with Similar Compounds

The structural and functional attributes of 3-Chloro-7,8-difluoroquinolin-4(1H)-one are best contextualized against related quinolinone derivatives and heterocyclic analogs. Below is a detailed analysis:

Structural and Functional Analogues

Table 1: Comparative Analysis of Key Compounds

Compound Name	Substituents/Modifications	Key Properties/Applications	Synthesis Yield/Purity	References
3-Chloro-7,8-dimethoxyquinolin-2(1H)-one	-Cl (C3), -OCH3 (C7, C8), ketone at C2	High solubility in alkaline solutions; side product in cyclization reactions	75% (purified via ethyl acetate wash)
4-(((3-Chlorophenyl)(pyridin-4-yl)amino)methyl)-7,8-difluoroquinolin-2(1H)-one	-Cl (C3), -F (C7, C8), amino-methyl-pyridine	Potential kinase inhibition; enhanced steric bulk	Feasible synthesis route (no yield specified)
3-Chloro-1-(trifluoromethyl)-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile	Partially saturated ring; -CF3, -CN groups	Pharmaceutical intermediate; nitrile reactivity	97% purity (commercial)
3-((3-Chlorophenyl)sulfonyl)-8-fluoroquinolin-4(1H)-one	-SO2-(3-ClPh) (C3), -F (C8)	Electron-deficient core; sulfonyl group enhances acidity	97% purity (commercial)

Key Insights

Substituent Effects on Reactivity and Solubility: The 3-Chloro-7,8-dimethoxyquinolin-2(1H)-one () shares halogen and oxygen substituents but differs in ketone position (C2 vs. C4). Sulfonyl and trifluoromethyl groups () introduce strong electron-withdrawing effects, altering redox properties and acidity compared to the target compound’s chlorine/fluorine motif .

Synthetic Accessibility :

• The target compound’s synthesis likely parallels methods in , where cyclization under alkaline conditions and selective purification are critical. However, fluorine incorporation may require specialized fluorinating agents, increasing complexity versus methoxy or sulfonyl derivatives .

Biological and Chemical Applications: Amino-methyl-pyridine derivatives () exhibit enhanced steric bulk and hydrogen-bonding capacity, making them candidates for targeted therapies. In contrast, the target compound’s compact structure may favor passive membrane diffusion . Tetrahydroisoquinoline analogs () with nitrile groups are more reactive in nucleophilic substitutions, whereas quinolinones like the target compound are typically stable under physiological conditions .